Cas no 115698-86-7 (4-(2-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(2-nitrophenyl)but-3-en-2-one
• CAS No: 115698-86-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1204810
• PubChem ID: 5363790
• Update Time: 2025-06-08

4-(2-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(2-nitrophenyl)-, (3E)-
• 1-(2-nitrophenyl)-1-buten-3-one
• 4-(2-nitrophenyl)but-3-en-2-one
• 115698-86-7
• (3E)-4-(2-Nitrophenyl)-3-buten-2-one #
• (3E)-4-(2-NITROPHENYL)BUT-3-EN-2-ONE
• EN300-1857939
• HS-7317
• FRPAGLRAZLFTGW-VOTSOKGWSA-N
• (E)-4-(2-Nitrophenyl)-but-3-en-2-one
• SCHEMBL1404904
• (3E)-4-(2-Nitrophenyl)-3-buten-2-one
• 20766-40-9

• Inchi： 1S/C10H9NO3/c1-8(12)6-7-9-4-2-3-5-10(9)11(13)14/h2-7H,1H3/b7-6+
• InChI Key： FRPAGLRAZLFTGW-VOTSOKGWSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=C/C(C)=O)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(2-nitrophenyl)but-3-en-2-one

Chemical Profile of 4-(2-nitrophenyl)but-3-en-2-one (CAS No. 115698-86-7)

4-(2-nitrophenyl)but-3-en-2-one, identified by its Chemical Abstracts Service (CAS) number 115698-86-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a nitro-substituted phenyl ring and a β-keto ester moiety, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

The structural framework of 4-(2-nitrophenyl)but-3-en-2-one consists of a butenone backbone substituted with a nitro group at the para position of the phenyl ring. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both the nitro group and the β-keto ester functionality allows for diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations, which are pivotal in constructing heterocyclic scaffolds.

In recent years, the interest in 4-(2-nitrophenyl)but-3-en-2-one has been fueled by its role as a precursor in the development of bioactive compounds. Researchers have leveraged its reactivity to design novel molecules with potential pharmacological properties. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer. The nitro group, while traditionally associated with oxidizing properties, can be reduced to an amine, providing a pathway to more nucleophilic intermediates that can further be functionalized.

The β-keto ester moiety in 4-(2-nitrophenyl)but-3-en-2-one is particularly noteworthy for its ability to participate in Michael additions and enolate-mediated reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for building complex molecular architectures. In particular, the enolate form of this compound can react with electrophiles such as aldehydes and ketones to form β-hydroxy esters or α,β-unsaturated carbonyl compounds. Such transformations are integral to the synthesis of natural products and pharmacologically active agents.

Recent advancements in green chemistry have also highlighted the utility of 4-(2-nitrophenyl)but-3-en-2-one as a sustainable building block. Researchers have demonstrated methods for its synthesis using catalytic processes that minimize waste and energy consumption. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the phenyl ring without generating harmful byproducts. These innovations align with the broader goal of reducing the environmental impact of chemical synthesis while maintaining high yields and purity.

The pharmacological potential of 4-(2-nitrophenyl)but-3-en-2-one has been further explored through computational modeling and high-throughput screening assays. Computational studies have predicted that derivatives of this compound may interact with specific biological targets by binding to their active sites through hydrogen bonding networks or hydrophobic interactions. High-throughput screening has identified certain analogs that exhibit inhibitory activity against enzymes implicated in inflammatory diseases and neurodegenerative disorders. These findings underscore the importance of 4-(2-nitrophenyl)but-3-en-2-one as a scaffold for drug discovery efforts.

In addition to its applications in pharmaceutical research, 4-(2-nitrophenyl)but-3-en-2-one has found utility in materials science. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. For instance, it can be used to create cross-linked networks that exhibit specific mechanical or thermal characteristics. Such materials have potential applications in coatings, adhesives, and specialty films where precise control over molecular architecture is essential.

The synthesis of 4-(2-nitrophenyl)but-3-en-2-one itself is an area of active research. Traditional methods involve multi-step sequences starting from readily available precursors such as 2-nitrotoluene or cinnamaldehyde derivatives. However, newer approaches employ more efficient catalytic systems that streamline the synthetic route while improving overall yields. These developments not only make the preparation of 4-(2-nitrophenyl)but-3-en-2-one more accessible but also contribute to the broader field of synthetic organic chemistry by providing innovative methodologies.

The future prospects for 4-(2-nitrophenyl)but-3-en-2-one are promising, with ongoing research focusing on expanding its applications in medicinal chemistry and materials science. As computational tools become more sophisticated, virtual screening methods will likely identify new derivatives with enhanced biological activity. Similarly, advancements in polymer chemistry may unlock novel uses for this compound in creating high-performance materials with specialized functions.

In conclusion,4-(2-nitrophenyl)but-3-en-2-one (CAS No. 115698-86-7) represents a versatile and multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations that are valuable for drug development and material innovation. As research continues to uncover new applications for this molecule, 4-(2-nitrophenyl)butenone will undoubtedly remain at forefrontof scientific exploration.